Cas no 53760-21-7 (Benz[7,8]anthra[1,2-b]oxirene-2,3-diol,1a,2,3,11b-tetrahydro- (9CI))

Benz[7,8]anthra[1,2-b]oxirene-2,3-diol,1a,2,3,11b-tetrahydro- (9CI) structure
53760-21-7 structure
Product Name:Benz[7,8]anthra[1,2-b]oxirene-2,3-diol,1a,2,3,11b-tetrahydro- (9CI)
CAS No:53760-21-7
MF:C18H14O3
MW:278.301965236664
CID:372429
PubChem ID:124152
Update Time:2025-04-19

Benz[7,8]anthra[1,2-b]oxirene-2,3-diol,1a,2,3,11b-tetrahydro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benz[7,8]anthra[1,2-b]oxirene-2,3-diol,1a,2,3,11b-tetrahydro- (9CI)
    • 8,9-dihydro-8,9-dihydroxybenzanthracene 10,11-oxide
    • Benz(7,8)anthra(1,2-b)oxirene-2,3-diol, 1a,2,3,11b-tetrahydro-
    • 8,9-Dihydroxy-10,11-epoxy-8,9,10,11-tetrahydrobenz(a)anthracene
    • anti-8,9,10,11-Tetrahydro-8,9-dihydroxy-10,11-epoxybenz(a)anthracene
    • Benz(a)anthracene, 8,9,10,11-tetrahydro-8,9-dihydroxy-10,11-epoxy-, anti-
    • Benz(a)anthracene, 8,9,10,11-tetrahydro-8,9-dihydroxy-10,11-epoxy-, syn-
    • syn-8,9,10,11-Tetrahydro-8,9-dihydroxy-10,11-epoxybenz(a)anthracene
    • (1aR,2S,3R,11bS)-1a,2,3,11b-Tetrahydrobenz[7,8]anthra[1,2-b]oxirene-2,3-diol
    • 53760-21-7
    • 1a,2,3,11b-tetrahydrotetrapheno[10,11-b]oxirene-2,3-diol
    • 10alpha,11alpha-Epoxy-8,9,10,11-tetrahydrobenzo[a]anthracene-8beta,9alpha-diol
    • 5-oxapentacyclo[9.8.0.03,9.04,6.014,19]nonadeca-1,3(9),10,12,14,16,18-heptaene-7,8-diol
    • anti-BA-8,9-diol 10,11-oxide
    • Anit-8,9-diol 10,11-oxide benz(a)anthracene
    • 8,9-Detba
    • DTXSID00968535
    • Inchi: 1S/C18H14O3/c19-15-13-7-10-6-5-9-3-1-2-4-11(9)12(10)8-14(13)17-18(21-17)16(15)20/h1-8,15-20H
    • InChI Key: QMVDCUCAPJTHNE-UHFFFAOYSA-N
    • SMILES: O1C2C3C=C4C5C=CC=CC=5C=CC4=CC=3C(C(C12)O)O

Computed Properties

  • Exact Mass: 278.09432
  • Monoisotopic Mass: 278.094
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 425
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 53Ų

Experimental Properties

  • Density: 1.478
  • Boiling Point: 567.5°Cat760mmHg
  • Flash Point: 297°C
  • Refractive Index: 1.814
  • PSA: 52.99
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